1-[2-(3-nitrophenoxy)ethyl]-1H-benzimidazole oxalate

• IUPAC Name: 1-[2-(3-nitrophenoxy)ethyl]benzimidazole;oxalic acid
• InChI: InChI=1S/C15H13N3O3.C2H2O4/c19-18(20)12-4-3-5-13(10-12)21-9-8-17-11-16-14-6-1-2-7-15(14)17;3-1(4)2(5)6/h1-7,10-11H,8-9H2;(H,3,4)(H,5,6)
• InChI Key: NPRHQNMSSAWRQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2CCOC3=CC=CC(=C3)[N+](=O)[O-].C(=O)(C(=O)O)O
• Molecular Formula: C17H15N3O7
• Molecular Weight: 373.3 g/mol

Description

1-[2-(3-nitrophenoxy)ethyl]-1H-benzimidazole oxalate, also known as NBQX, is a synthetic compound that acts as an antagonist of the AMPA receptor. The AMPA receptor is a type of ionotropic glutamate receptor that is involved in the fast synaptic transmission of signals in the central nervous system. NBQX is a potent and selective blocker of the AMPA receptor, and it has been widely used in scientific research to investigate the role of this receptor in various physiological and pathological processes.

Mechanism of Action

1-[2-(3-nitrophenoxy)ethyl]-1H-benzimidazole oxalate acts as a competitive antagonist of the AMPA receptor, which means that it binds to the receptor and prevents the binding of glutamate, the endogenous ligand of the receptor. By blocking the activity of the AMPA receptor, 1-[2-(3-nitrophenoxy)ethyl]-1H-benzimidazole oxalate reduces the excitatory synaptic transmission in the central nervous system, which can have various physiological and pathological effects depending on the context.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[2-(3-nitrophenoxy)ethyl]-1H-benzimidazole oxalate depend on the specific experimental conditions and the target tissue or cell type. In general, 1-[2-(3-nitrophenoxy)ethyl]-1H-benzimidazole oxalate reduces the excitatory synaptic transmission in the central nervous system, which can lead to a decrease in neuronal activity and a reduction in the release of neurotransmitters such as dopamine and serotonin. 1-[2-(3-nitrophenoxy)ethyl]-1H-benzimidazole oxalate has also been shown to have anti-inflammatory and neuroprotective effects in various experimental models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[2-(3-nitrophenoxy)ethyl]-1H-benzimidazole oxalate in lab experiments is its high potency and selectivity for the AMPA receptor, which allows for precise manipulation of the activity of this receptor. 1-[2-(3-nitrophenoxy)ethyl]-1H-benzimidazole oxalate is also relatively stable and easy to handle compared to other AMPA receptor antagonists. However, one limitation of using 1-[2-(3-nitrophenoxy)ethyl]-1H-benzimidazole oxalate is its potential off-target effects, as it may interact with other ionotropic glutamate receptors or non-glutamate receptors in certain experimental conditions.

Future Directions

There are several future directions for research on 1-[2-(3-nitrophenoxy)ethyl]-1H-benzimidazole oxalate and its applications in various fields. One direction is to investigate the role of the AMPA receptor in the pathophysiology of psychiatric disorders such as depression and schizophrenia, and to develop new drugs that target this receptor for the treatment of these disorders. Another direction is to explore the potential therapeutic applications of 1-[2-(3-nitrophenoxy)ethyl]-1H-benzimidazole oxalate and other AMPA receptor antagonists in the treatment of neurological disorders such as epilepsy, stroke, and neurodegenerative diseases. Finally, further research is needed to elucidate the molecular mechanisms of 1-[2-(3-nitrophenoxy)ethyl]-1H-benzimidazole oxalate and its effects on various cellular and molecular processes in the central nervous system.

Scientific Research Applications

1-[2-(3-nitrophenoxy)ethyl]-1H-benzimidazole oxalate has been extensively used in scientific research to investigate the role of the AMPA receptor in various physiological and pathological processes. For example, 1-[2-(3-nitrophenoxy)ethyl]-1H-benzimidazole oxalate has been used to study the mechanisms of synaptic plasticity, learning, and memory, as well as the pathophysiology of neurological disorders such as epilepsy, stroke, and neurodegenerative diseases. 1-[2-(3-nitrophenoxy)ethyl]-1H-benzimidazole oxalate has also been used to investigate the effects of drugs and other compounds that modulate the activity of the AMPA receptor.